Cas no 2034609-86-2 (5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034609-86-2
• MF: C₁₂H₁₄FNO₂S₂
• MW: 287.373464107513
• CID: 5337094
• Update Time: 2025-05-19

5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Thia-5-azabicyclo[2.2.1]heptane, 5-[(3-fluoro-4-methylphenyl)sulfonyl]-
• 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H14FNO2S2/c1-8-2-3-11(5-12(8)13)18(15,16)14-6-10-4-9(14)7-17-10/h2-3,5,9-10H,4,6-7H2,1H3
• InChI Key： HTAKUHRNFFYNCU-UHFFFAOYSA-N
• SMILES： C12CC(N(S(C3=CC=C(C)C(F)=C3)(=O)=O)C1)CS2

Additional information on 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Introduction to 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034609-86-2)

5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane, identified by its CAS number 2034609-86-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development.

The structural framework of this molecule is characterized by a bicyclic system, specifically a bicyclo[2.2.1]heptane core, which is appended with a sulfur-containing heterocycle and a sulfonyl group derived from a fluorinated and methylated aromatic ring. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of intense study among researchers.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as leads for the discovery of new therapeutic agents. The compound 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane represents such an effort, as its complex architecture suggests multiple sites for interaction with biological targets.

The sulfonyl group, in particular, is a key pharmacophore that has been extensively studied for its ability to modulate biological pathways. The presence of a fluorine atom at the 3-position of the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the sulfur atom in the thia-bicyclic system introduces rigidity and electronic properties that can influence binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane may interact with proteins involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

Beyond its potential therapeutic applications, this compound has also been explored as an intermediate in synthetic chemistry. The bicyclic core provides a versatile platform for further functionalization, allowing chemists to design derivatives with tailored properties. For instance, modifications at the sulfur or nitrogen atoms could lead to new analogs with enhanced bioavailability or selectivity.

The synthesis of 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. However, once synthesized, this compound serves as a valuable building block for further exploration.

In conclusion, 5-(3-fluoro-4-methylbenzenesulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034609-86-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its predicted biological activity, makes it an attractive candidate for further study and development into novel therapeutic agents.